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Compound of Interest

Compound Name: 3-Oxocyclobutanecarboxylic acid

Cat. No.: B151558

An In-depth Technical Guide on the Physicochemical Properties of 3-
Oxocyclobutanecarboxylic Acid

Introduction

3-Oxocyclobutanecarboxylic acid (CAS No. 23761-23-1) is a versatile organic compound
that has garnered significant attention within the scientific community.[1] It is a white to off-white
solid characterized by a four-membered cyclobutane ring containing both a ketone and a
carboxylic acid functional group.[1][2][3] This unique structure imparts a high degree of
reactivity, making it a valuable intermediate and building block in organic synthesis.[1][4] Its
primary applications are in the pharmaceutical industry, where it serves as a key component in
the synthesis of a wide range of Active Pharmaceutical Ingredients (APIs).[1][5] Notably, it is
used in the development of JAK inhibitors, CETP inhibitors, anticancer drugs, and treatments
for autoimmune chronic inflammatory diseases.[1][5][6]

Physicochemical Properties

The physicochemical properties of 3-Oxocyclobutanecarboxylic acid are crucial for its
application in chemical synthesis and drug development. These properties have been
determined through various experimental and computational methods.

Quantitative Data Summary
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A summary of the key quantitative physicochemical data for 3-Oxocyclobutanecarboxylic

acid is presented below.

Property Value Source(s)
Molecular Formula CsHeOs3 [21[71[8]
Molecular Weight 114.10 g/mol (112171091
Melting Point 68.0to 72.0 °C [10]

69-70 °C [11(2][3][11]

Boiling Point 296 °C [2][11][12]
Density 1.431 g/cm3 [2][11][12]
pKa 4.35 £ 0.20 (Predicted) [2][4][11]
Water Solubility Slightly soluble [21[5][6][11][13]
Appearance Off-white/White solid/crystal [1112][5][10]
Flash Point 147 °C [2][11][12]
Refractive Index 1.531 [2][12]
Vapor Pressure 0.000345 mmHg at 25°C [2][12]
Storage Temperature Room Temperature, Sealed in CYSIL]

Dry, Keep in Dark Place

Experimental Protocols & Methodologies

Detailed experimental procedures are fundamental for the synthesis and characterization of 3-

Oxocyclobutanecarboxylic acid.

Synthesis of 3-Oxocyclobutanecarboxylic Acid

Several synthetic routes have been reported. One common, multi-step method involves the use

of acetone, bromine, and malononitrile as starting materials.[1][5][14]

Example Protocol: Two-Step Synthesis from Diisopropyl Malonate[15][16][17]
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o Step 1: Synthesis of Diisopropyl 3,3-dimethoxycyclobutane-1,1-dicarboxylate

Add N,N-dimethyl formamide (DMF) and potassium tert-butoxide to a reaction flask and
cool in an ice bath to -5°C.[15]

Slowly add a solution of diisopropyl malonate in DMF to the flask over 3 hours.[15][17]
After the addition is complete, warm the mixture to 20°C and stir for 1 hour.[15]

Add 2,2-dimethoxy-1,3-dibromopropane and stir for another hour.[15]

Heat the reaction mixture to 130-140°C and maintain for 85 hours to 4 days.[15][17]
After the reaction, cool the mixture and evaporate most of the DMF.[15]

Add water and extract the product multiple times with n-heptane.[15][16]

Dry the combined organic phases and obtain the intermediate product via reduced
pressure distillation.[15][16]

o Step 2: Hydrolysis to 3-Oxocyclobutanecarboxylic Acid

[e]

Add the product from Step 1 to a reactor with water and concentrated hydrochloric acid.
[15][17]

Heat the mixture to 75-80°C and maintain for approximately 32 hours, then increase the
temperature to 102-106°C and hold for 120 hours.[15][17]

Evaporate a significant portion of the solvent.[16][17]
Extract the resulting solution with a solvent like ether or dichloromethane.[5][15]

Dry the combined organic layers over anhydrous magnesium sulfate or sodium sulfate,
filter, and concentrate under vacuum to yield the crude product.[5][15]

The final product, 3-Oxocyclobutanecarboxylic acid, can be further purified by
recrystallization.[14][15]
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Determination of Physicochemical Properties

Standard analytical methods are employed to characterize the compound.

» Melting Point Determination: The melting point is determined using a standard melting point
apparatus. A small, dry sample is packed into a capillary tube and heated slowly. The
temperature range from the first sign of melting to the complete liquefaction of the solid is
recorded. Purity can be assessed by the sharpness of the melting point range.[10]

o Purity Analysis (Gas Chromatography - GC): The purity of the compound is often determined
by Gas Chromatography (GC). A solution of the compound is injected into the instrument,
where it is vaporized and passed through a column. The retention time and peak area are
used to identify and quantify the substance, with purity often specified as >97.0%.[10]

o pKa Determination: The pKa value, which measures the acidity of the carboxylic acid group,
is typically predicted using computational software.[2][11] Experimental determination
involves titrating a solution of the acid with a standard base while monitoring the pH. The pH
at the half-equivalence point corresponds to the pKa.[18]

e Spectroscopic Analysis:

o NMR Spectroscopy: *H NMR and 3C NMR spectra are used to confirm the molecular
structure. For instance, a *H NMR spectrum in CDClIs would show characteristic signals for
the protons on the cyclobutane ring.[5][19]

o Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight
and fragmentation pattern, confirming the compound's identity.[19]

Logical Workflow and Applications

3-Oxocyclobutanecarboxylic acid is not typically involved in signaling pathways itself but is a
critical starting material for synthesizing molecules that are. Its role as a pharmaceutical
intermediate is its most significant application.[1][5]

The diagram below illustrates the logical workflow from the synthesis of 3-
Oxocyclobutanecarboxylic acid to its application as a key intermediate in the development of
various classes of therapeutic drugs.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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